Complementarity between distance- and probability-based methods of gene neighbourhood identification for pathway reconstruction

Molecular BioSystems Pub Date: 2013-10-23 DOI: 10.1039/C3MB70366E

Abstract

Identifying gene neighbourhoods using either distance- or probability-based measures has proven effective in retrieving co-functional links. We report that these two approaches are highly complementary, with differential sensitivity for the core pathway links. We demonstrate that integrating these measures improves prediction of both pathways and phenotypes.

Graphical abstract: Complementarity between distance- and probability-based methods of gene neighbourhood identification for pathway reconstruction
Complementarity between distance- and probability-based methods of gene neighbourhood identification for pathway reconstruction
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Journal Nameļ¼šMolecular BioSystems
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